Cas no 2639418-20-3 (Ethyl 3-(aminomethyl)naphthalene-1-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)naphthalene-1-carboxylate
• CAS No: 2639418-20-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5665234
• PubChem ID: 165902523
• Update Time: 2025-06-12

Ethyl 3-(aminomethyl)naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727227
• ethyl 3-(aminomethyl)naphthalene-1-carboxylate
• 2639418-20-3
• Ethyl 3-(aminomethyl)naphthalene-1-carboxylate

• Inchi： 1S/C14H15NO2/c1-2-17-14(16)13-8-10(9-15)7-11-5-3-4-6-12(11)13/h3-8H,2,9,15H2,1H3
• InChI Key： FLOITAWYKKXWCN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CN)C=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-(aminomethyl)naphthalene-1-carboxylate

Comprehensive Overview of Ethyl 3-(aminomethyl)naphthalene-1-carboxylate (CAS No. 2639418-20-3)

Ethyl 3-(aminomethyl)naphthalene-1-carboxylate (CAS No. 2639418-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This naphthalene derivative is characterized by its unique molecular structure, featuring an aminomethyl group at the 3-position and an ethyl carboxylate moiety at the 1-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's CAS number 2639418-20-3 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for "Ethyl 3-(aminomethyl)naphthalene-1-carboxylate synthesis" or "CAS 2639418-20-3 applications" to explore its potential in drug discovery and material science. Recent trends indicate a growing interest in its role as a building block for fluorescent probes and small-molecule inhibitors, aligning with advancements in targeted cancer therapies and diagnostic imaging.

From a chemical perspective, the naphthalene core of this compound provides exceptional stability and aromaticity, while the aminomethyl group enhances its reactivity in nucleophilic substitution reactions. These properties are leveraged in organic synthesis to construct complex heterocycles, a topic frequently queried in academic forums like "naphthalene derivatives in medicinal chemistry." Additionally, the ethyl ester functionality offers versatility in prodrug design, a hot topic in pharmacokinetics research.

In the context of sustainability, Ethyl 3-(aminomethyl)naphthalene-1-carboxylate is also explored for its potential in green chemistry applications. Queries such as "eco-friendly synthesis of naphthalene carboxylates" reflect the industry's shift toward minimizing environmental impact. Innovations in catalytic methods and solvent-free reactions further highlight its relevance in modern synthetic protocols.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research use. Its spectral data (e.g., 1H NMR peaks and IR absorption bands) are often documented in open-access databases, addressing common search terms like "CAS 2639418-20-3 spectroscopic data."

In summary, Ethyl 3-(aminomethyl)naphthalene-1-carboxylate (CAS No. 2639418-20-3) stands at the intersection of innovation and practicality, bridging gaps between academic research and industrial applications. Its multifaceted utility continues to inspire studies across disciplines, from organic synthesis to biomedical engineering.